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Compound of Interest

Compound Name: BMS-960

Cat. No.: B15136300

Introduction

BMS-960 is a potent and selective sphingosine-1-phosphate receptor 1 (S1P1) agonist, which
is investigated for its potential therapeutic applications in immune and vascular diseases.[1][2]
Accurate and consistent preparation of stock solutions is crucial for obtaining reliable and
reproducible results in downstream biological assays. This document provides a detailed
protocol for the preparation, storage, and handling of BMS-960 stock solutions for research
purposes.

Compound Information

A summary of the key chemical properties of BMS-960 is provided in the table below. This
information is essential for accurate calculation of concentrations for stock solutions.
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Property Value Reference

(S)-1-((S)-2-Hydroxy-2-(4-(5-
(3-phenyl-4-
(trifluoromethyl)isoxazol-5-

IUPAC Name : [3]
yI)-1,2,4-oxadiazol-3-
yl)phenyl)ethyl)piperidine-3-

carboxylic Acid

Molecular Formula C26H23F3N405 [3]
Molecular Weight 528.49 g/mol (free base) [3]
CAS Number 1265321-86-5 (free base) [3]
Appearance Solid powder [3]
Purity >98% [3]

Experimental Protocols

1. Preparing a 10 mM Primary Stock Solution in DMSO

This protocol describes the preparation of a 10 mM primary stock solution of BMS-960 in
dimethyl sulfoxide (DMSO).

Materials and Equipment:

 BMS-960 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Analytical balance

» Microcentrifuge tubes or amber glass vials
o Pipettes and sterile pipette tips

o \ortex mixer
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e Sonicator (optional)
Procedure:

o Acclimatize Compound: Before opening, allow the vial of BMS-960 powder to equilibrate to
room temperature for at least 15-20 minutes. This prevents condensation of moisture onto
the compound.

e Weigh Compound: Accurately weigh the desired amount of BMS-960 powder. For example,
to prepare 1 mL of a 10 mM stock solution, weigh out 5.28 mg of BMS-960.

o Calculation:
= Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
= 0.001 L x 0.01 mol/L x 528.49 g/mol = 0.00528 g = 5.28 mg

e Add Solvent: Add the appropriate volume of anhydrous DMSO to the weighed BMS-960
powder. To continue the example, add 1 mL of DMSO.

» Dissolve Compound: Vortex the solution for 1-2 minutes to facilitate dissolution. If the
compound does not fully dissolve, sonication in a water bath for 5-10 minutes may be
applied. Visually inspect the solution to ensure there are no visible particles.

» Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in
microcentrifuge tubes or amber glass vials to avoid repeated freeze-thaw cycles.

2. Preparing Working Solutions

To prepare lower concentration working solutions, dilute the 10 mM primary stock solution with
the appropriate cell culture medium or buffer.

Example: Preparing a 10 pM working solution

e Perform a serial dilution. For instance, to make a 10 pM working solution from a 10 mM
stock, you can perform a 1:1000 dilution.

e Add 1 pL of the 10 mM BMS-960 stock solution to 999 L of the desired buffer or medium.
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e Mix thoroughly by gentle pipetting or vortexing.
Storage and Stability

Proper storage is critical to maintain the stability and activity of BMS-960.

Form Storage Condition Shelf Life Reference

Solid Powder -20°C, dry and dark >2 years [3]

-80°C for long-term
In Solvent _ Up to 1 year [4]
storage (aliquoted)

0 - 4°C for short-term
storage (days to Days to weeks

weeks)

Note: Avoid repeated freeze-thaw cycles of the stock solution.
Safety Precautions

BMS-960 is shipped as a non-hazardous chemical.[3] However, it is recommended to follow
standard laboratory safety procedures:

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

Handle the compound in a well-ventilated area or a chemical fume hood.

Avoid inhalation of dust and contact with skin and eyes.

Refer to the Safety Data Sheet (SDS) for complete safety information.

Workflow for Preparing BMS-960 Stock Solution
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Caption: Workflow for the preparation and storage of BMS-960 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of BMS-
960 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15136300#preparing-bms-960-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15136300?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/bms-960.html
https://www.medchemexpress.com/bms-960-free-base.html
https://www.medkoo.com/products/13435
https://www.targetmol.com/compound/bms-960
https://www.benchchem.com/product/b15136300#preparing-bms-960-stock-solutions
https://www.benchchem.com/product/b15136300#preparing-bms-960-stock-solutions
https://www.benchchem.com/product/b15136300#preparing-bms-960-stock-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15136300?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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